Cas no 1159511-79-1 (4-Bromo-1,7-dimethyl-1H-indazole)

• Product Name: 4-Bromo-1,7-dimethyl-1H-indazole
• CAS No: 1159511-79-1
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD12028622
• CID: 1205219
• PubChem ID: 44119456
• Update Time: 2025-06-07

4-Bromo-1,7-dimethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,7-dimethylindazole
• 4-Bromo-1,7-dimethyl-1H-indazole
• CTK6B7529
• MolPort-016-581-646
• AG-C-02078
• OR40126
• KB-81770
• DTXSID50657245
• MFCD12028622
• 1H-Indazole, 4-bromo-1,7-dimethyl-
• PS-5002
• 1159511-79-1
• CS-0313740
• AKOS026675499

• MDL： MFCD12028622
• Inchi： 1S/C9H9BrN2/c1-6-3-4-8(10)7-5-11-12(2)9(6)7/h3-5H,1-2H3
• InChI Key： DVFVSUZMEVFBPV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C1C=NN2C

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Bromo-1,7-dimethyl-1H-indazole

4-Bromo-1,7-dimethyl-1H-indazole (CAS No. 1159511-79-1): An Overview of a Versatile Compound in Modern Pharmaceutical Research

4-Bromo-1,7-dimethyl-1H-indazole (CAS No. 1159511-79-1) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This indazole derivative is characterized by the presence of a bromine atom at the 4-position and methyl groups at the 1 and 7 positions, which contribute to its distinct chemical and biological profile.

The indazole scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. The introduction of the bromine substituent at the 4-position in 4-Bromo-1,7-dimethyl-1H-indazole adds an additional layer of complexity and functionality, making it a valuable candidate for further exploration in drug discovery and development.

Recent research has highlighted the potential of 4-Bromo-1,7-dimethyl-1H-indazole as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against various kinases, which are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Bromo-1,7-dimethyl-1H-indazole effectively inhibited the activity of the protein kinase C (PKC) family, which plays a crucial role in cell proliferation and survival.

In addition to its kinase inhibitory properties, 4-Bromo-1,7-dimethyl-1H-indazole has also been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can significantly reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-Bromo-1,7-dimethyl-1H-indazole may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-Bromo-1,7-dimethyl-1H-indazole have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential characteristics for a successful drug candidate. Furthermore, preliminary toxicology studies have indicated that 4-Bromo-1,7-dimethyl-1H-indazole has a good safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

One of the key challenges in the development of new drugs is optimizing their selectivity to minimize off-target effects and improve efficacy. To address this issue, researchers have employed structure-based drug design approaches to modify the structure of 4-Bromo-1,7-dimethyl-1H-indazole and enhance its selectivity for specific kinases. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of several analogs of 4-Bromo-1,7-dimethyl-1H-indazole, which showed improved selectivity for PKC isoforms over other kinases.

The versatility of 4-Bromo-1,7-dimethyl-1H-indazole extends beyond its direct biological activities. This compound can also serve as a valuable building block for the synthesis of more complex molecules with enhanced pharmacological properties. The bromine substituent provides a convenient handle for further functionalization through various chemical reactions such as Suzuki coupling and nucleophilic substitution. These synthetic strategies enable researchers to explore a wide range of structural modifications to optimize the potency and selectivity of 4-Bromo-1,7-dimethyl-1H-indazole derivatives.

In conclusion, 4-Bromo-1,7-dimethyl-1H-indazole (CAS No. 1159511-79-1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive lead compound for the development of novel therapeutic agents targeting kinases and inflammatory pathways. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, further solidifying its importance in modern medicinal chemistry.